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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236

Essential Safety and Handling Guide for p-Tolyl
Octanoate

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling p-Tolyl octanoate. The following
procedural guidance is designed to ensure safe operational use and disposal in a laboratory
setting.

Hazard Identification and Physicochemical Data

While p-Tolyl octanoate is utilized as a flavor and fragrance ingredient and is considered to
have low toxicity at current use levels, it is imperative to handle it with care as with any
laboratory chemical.[1][2][3] A full substance-specific Safety Data Sheet (SDS) should always
be consulted prior to use. Based on data for similar chemical structures, potential hazards may
include skin and eye irritation.[4]

Physicochemical Properties
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Property Value Reference
CAS Number 59558-23-5 [2][5]
Molecular Formula C15H2202 [2][5]
Molecular Weight 234.33 g/mol [2]
Appearance Colorless oily liquid [61[7]

| Solubility | Almost insoluble in water; soluble in alcohol and oils. |[6][7] |

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety during the

handling of p-Tolyl octanoate. The following table outlines the recommended PPE for various

laboratory operations.

. Eye & Face Hand Body Respiratory
Operation . . . .
Protection Protection Protection Protection
Not generall
Chemical- g y

Routine Handling  Safety glasses

resistant gloves

Laboratory coat

required if
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& Weighing with side shields (e.g., Nitrile, ]
well-ventilated
Neoprene)
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Chemical- Chemical-

) Chemical safety
Transferring or
goggles or face

resistant gloves

resistant apron

Use in a certified

chemical fume

Splash Risk ) (e.g., Nitrile, over a laboratory
shield hood.
Neoprene)[8][9] coat
Air-purifying
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i respirator with
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Chemical safety ) Chemical- organic vapor
] resistant gloves ) ) ] o
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Operational and Disposal Plans

Adherence to standardized procedures is critical for minimizing risks. The following step-by-
step guidance covers the lifecycle of p-Tolyl octanoate in the laboratory, from initial handling
to final disposal.

A. Safe Handling Protocol

Preparation: Before handling, ensure that an appropriate spill kit is readily available. Always
read the substance-specific Safety Data Sheet (SDS).

e Ventilation: Handle p-Tolyl octanoate in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation exposure.[10]

e Donning PPE: Wear the appropriate PPE as specified in the table above.

» Handling: Avoid direct contact with skin, eyes, and clothing.[10] Prevent the formation of

aerosols.

o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated place
away from incompatible materials such as strong oxidizing agents.[4][11]

» Hygiene: Wash hands thoroughly with soap and water after handling.[4][6]
B. First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention if irritation persists.[4][10]

» Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
with plenty of soap and water.[4][11] If skin irritation occurs, seek medical advice.

 Inhalation: Move the exposed person to fresh air. If they feel unwell or have difficulty
breathing, seek immediate medical attention.[4][10]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek medical attention if
the person feels unwell.[10][11]

C. Spill Response Plan
Prompt and correct action is necessary to control and clean up any spills.

o Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate non-essential
personnel from the spill area.

o Assess & Secure: Determine the extent of the spill. If the spill is large, flammable, or involves
personnel contamination, call for emergency response. Control all ignition sources.[11]

o Don PPE: Wear the appropriate PPE for spill cleanup, including respiratory protection if
necessary.

o Containment: For liquid spills, create a dike around the spill using an inert, non-combustible
absorbent material such as sand, vermiculite, or commercial sorbent pads.

o Cleanup: Carefully absorb the spilled material, working from the outside in to prevent
spreading. Do not use combustible materials like paper towels.

o Collection: Place all contaminated absorbent materials and any contaminated PPE into a
sealable, properly labeled container for hazardous waste.[4][11]

o Decontamination: Clean the spill area with a mild detergent and water.
o Ventilation: Ventilate the area until the atmosphere is clear.
D. Disposal Plan

» Waste Collection: All waste containing p-Tolyl octanoate, including contaminated
absorbents and disposable PPE, must be collected in a designated, sealed, and clearly
labeled hazardous waste container.

o Disposal: Dispose of the chemical waste through an approved hazardous waste disposal
facility, in accordance with all local, state, and federal regulations.[4][11] Do not pour down
the drain.
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Disclaimer: This guide is intended for informational purposes and should be used as a
supplement to, not a replacement for, a formal risk assessment and the manufacturer's Safety
Data Sheet (SDS). Always prioritize safety and adhere to your institution's specific chemical

hygiene plan.

Workflow for Safe Handling of p-Tolyl Octanoate
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Caption: Logical workflow for the safe handling of p-Tolyl octanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1582236?utm_src=pdf-custom-synthesis
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/43046
https://pubmed.ncbi.nlm.nih.gov/34400201/
https://pubmed.ncbi.nlm.nih.gov/34400201/
https://www.fishersci.com/store/msds?partNumber=AAH55167&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C15H22O2/c1-3-4-5-6-7-8-15(16)17-14-11-9-13(2)10-12-14/h9-12H,3-8H2,1-2H3
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6673321.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6673321.htm
https://www.calpaclab.com/reusable-chemical-resistant-gloves/
https://www.memcosafety.com/catsearch/876/chemical-resistant-gloves/3
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3497&langSelector=en&selectedCountry=KR
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/w280607
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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